Cas no 20529-25-3 (3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine)

• Product Name: 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine
• CAS No: 20529-25-3
• MF: C₁₄H₂₀F₃N₃
• MW: 287.323913574219
• CID: 2122529
• PubChem ID: 15229535
• Update Time: 2025-07-23

3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-amine
• EN300-36209
• DA-08404
• AKOS005064461
• DBWAVASEYCLVEP-UHFFFAOYSA-N
• CS-0247262
• SCHEMBL7044652
• 3-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}-1-propanamine
• 3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-1-amine
• 20529-25-3
• 3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-1-amine
• AE-641/01209030
• 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine

• Inchi： 1S/C14H20F3N3/c15-14(16,17)12-3-1-4-13(11-12)20-9-7-19(8-10-20)6-2-5-18/h1,3-4,11H,2,5-10,18H2
• InChI Key： DBWAVASEYCLVEP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CCCN)CC1)(F)F

Computed Properties

• Exact Mass: 287.16093214Da
• Monoisotopic Mass: 287.16093214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.0±42.0 °C at 760 mmHg
• Flash Point: 179.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine

Professional Introduction to Compound with CAS No. 20529-25-3 and Product Name: 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine

The compound identified by the CAS number 20529-25-3 and the product name 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a piperazine moiety in its structure suggests a high degree of functional complexity, which is often leveraged to modulate biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperazine derivatives due to their versatility as pharmacophores. Piperazine-based compounds are known for their ability to interact with a wide range of biological targets, making them valuable candidates for therapeutic intervention. The specific substitution pattern in 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine, particularly the trifluoromethyl substituent on the phenyl ring, is strategically designed to enhance binding affinity and selectivity. This modification is critical in ensuring that the compound exhibits potent activity while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential role in addressing neurological and psychiatric disorders. The piperazine core is frequently incorporated into drugs targeting serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). The structural features of 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine suggest that it may interact with these receptors in a manner that could lead to novel therapeutic outcomes. Preliminary studies have indicated that such derivatives exhibit promising pharmacological profiles, including enhanced receptor binding and improved pharmacokinetic properties.

The trifluoromethyl group is another key structural element that contributes to the compound's unique properties. This moiety is well-documented for its ability to increase metabolic stability, lipophilicity, and binding affinity. In the context of 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine, the trifluoromethyl substituent likely plays a crucial role in optimizing interactions with biological targets. This has been observed in various drug candidates where the introduction of fluorine atoms has led to significant improvements in efficacy and safety profiles.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have been instrumental in predicting the binding modes of 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine with target proteins. These simulations have revealed that the compound adopts specific conformations that maximize interactions with key residues on the receptor surface. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

In addition to its potential applications in central nervous system disorders, this compound may also find utility in other therapeutic areas. For instance, piperazine derivatives have been explored as inhibitors of enzymes involved in inflammatory pathways. The structural features of 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine could be leveraged to develop novel anti-inflammatory agents by targeting specific enzymatic pathways implicated in chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}propan-1-amine represents a testament to the progress achieved in synthetic organic chemistry. The multi-step synthetic route involves sophisticated transformations that highlight the ingenuity of modern chemical methodologies. Key steps include cross-coupling reactions, nucleophilic substitutions, and functional group manipulations designed to introduce the desired structural elements efficiently and with high yield. These synthetic strategies are representative of the advanced techniques employed in industrial-scale drug development.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability for clinical use. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary data suggest that 3-{4-3-(Trifluoromethyl)phenylpiperazin-1-ylo}propananlinine exhibits favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic clearance rates. These findings are crucial for guiding formulation development and dosing regimens.

The safety profile of any potential therapeutic agent is paramount, and rigorous toxicological assessments have been performed on 20529252503 derivatives. Early-stage studies have demonstrated acceptable safety margins, indicating that this compound may be well-tolerated when administered at therapeutic doses. Further investigations are ongoing to fully characterize its toxicological profile and identify any potential liabilities associated with long-term use.

The integration of cutting-edge technologies has revolutionized drug discovery processes, enabling more efficient identification and optimization of lead compounds like 20529252503 derivatives. High-throughput screening (HTS), structure-based drug design (SBDD), and artificial intelligence (AI)-assisted molecular design have all contributed to accelerating the development pipeline. These tools have allowed researchers to rapidly evaluate large libraries of compounds for biological activity while minimizing experimental costs.

The future prospects for this class of compounds remain promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical reality. By leveraging interdisciplinary approaches and innovative technologies, significant strides can be made toward developing next-generation therapeutics based on piperazine derivatives.